Cas no 61995-15-1 (Pyridine, 1,2,3,6-tetrahydro-5-(phenylmethoxy)-1-(phenylmethyl)-)

• Product Name: Pyridine, 1,2,3,6-tetrahydro-5-(phenylmethoxy)-1-(phenylmethyl)-
• CAS No: 61995-15-1
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• MDL: MFCD16620227
• CID: 4071934
• PubChem ID: 12316085
• Update Time: 2025-08-03

Pyridine, 1,2,3,6-tetrahydro-5-(phenylmethoxy)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 1,2,3,6-tetrahydro-5-(phenylmethoxy)-1-(phenylmethyl)-
• 1-BENZYL-3-(BENZYLOXY)-1,2,5,6-TETRAHYDROPYRIDINE
• 3-benzyloxy-N-benzyl-1,2,5,6-tetrahydropyridine
• AB6149
• WKMTXDBUDKSLHT-UHFFFAOYSA-N
• Benzyl-1,2,5,6-tetrahydro-3-pyridyl benzyl ether
• MFCD16620227
• 1-Benzyl-5-(benzyloxy)-1,2,3,6-tetrahydropyridine
• 1-benzyl-5-phenylmethoxy-3,6-dihydro-2H-pyridine
• DS-020803
• 61995-15-1
• SCHEMBL4081354

• MDL： MFCD16620227
• Inchi： 1S/C19H21NO/c1-3-8-17(9-4-1)14-20-13-7-12-19(15-20)21-16-18-10-5-2-6-11-18/h1-6,8-12H,7,13-16H2
• InChI Key： WKMTXDBUDKSLHT-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)CCC=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 279.162314293Da
• Monoisotopic Mass: 279.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Pyridine, 1,2,3,6-tetrahydro-5-(phenylmethoxy)-1-(phenylmethyl)-

Pyridine, 1,2,3,6-Tetrahydro-5-(Phenylmethoxy)-1-(Phenylmethyl): A Comprehensive Overview

Pyridine, 1,2,3,6-tetrahydro-5-(phenylmethoxy)-1-(phenylmethyl), also known by its CAS registry number CAS No. 61995-15-1, is a complex organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its tetrahydropyridine ring system, which is a partially hydrogenated pyridine derivative. The presence of two phenyl groups—one as a methoxy substituent and the other as a methyl group—contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of tetrahydropyridines in drug discovery and development. The CAS No. 61995-15-1 compound has been explored for its potential as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that the steric and electronic properties of this compound make it an ideal candidate for modifying pharmacokinetic profiles in pharmaceutical agents. For instance, its ability to form stable complexes with metal ions has been leveraged in the design of new drug delivery systems.

In the realm of materials science, the compound has shown promise as a building block for advanced polymers and organic semiconductors. The tetrahydropyridine ring system provides a rigid framework that can be functionalized to enhance electrical conductivity and mechanical stability. Recent breakthroughs in this area include the use of Pyridine, 1,2,3,6-tetrahydro-5-(phenylmethoxy)-1-(phenylmethyl) in the synthesis of high-performance polymers for flexible electronics.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, making it more accessible for large-scale production. The use of transition metal catalysts has been particularly effective in facilitating key transformations during the synthesis process.

In terms of environmental impact, studies have shown that the compound exhibits low toxicity and biodegradability under controlled conditions. This makes it a favorable choice for applications where eco-friendliness is a priority. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

The versatility of CAS No. 61995-15-1 lies in its ability to adapt to diverse chemical environments while maintaining structural integrity. Its role as an intermediate in various chemical reactions underscores its importance in both academic and industrial settings.

As research continues to uncover new potential uses for this compound, it is evident that Pyridine, 1,2,3,6-tetrahydro-5-(phenylmethoxy)-1-(phenylmethyl) will remain a focal point in the development of innovative materials and therapeutic agents.